8-[(3-Methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0^{2,6}.0^{11,15}]hexadeca-1(16),2,4,6,9,11(15)-hexaene
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Description
8-[(3-Methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0^{2,6}.0^{11,15}]hexadeca-1(16),2,4,6,9,11(15)-hexaene is a useful research compound. Its molecular formula is C26H21N3O3 and its molecular weight is 423.472. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on compounds with complex structures, such as the one mentioned, often focuses on their synthesis and characterization. Studies like those by Yu. M. Sadykova et al. (2011) on the reaction of 3-methoxy-2-methylphenol with various agents show the intricate processes involved in creating novel compounds with potential applications in materials science, chemistry, and possibly pharmaceuticals, excluding direct drug use and side effects Yu. M. Sadykova, N. V. Dalmatova, A. R. Burilov, M. A. Pudovik, A. B. Dobrynin, 2011.
Molecular Modeling and Electrochemical Studies
Compounds with unique structures are also subjects for electrochemical studies and molecular modeling to understand their behavior and potential applications in fields like energy storage and sensors. For instance, Christa Grogger et al. (2004) explored the electrochemical oxidation of cyclic alkyl disulfide derivatives, providing insights into their redox properties and possible applications in electrochemical devices and materials science Christa Grogger, S. Fattakhov, V. Jouikov, M. Shulaeva, V. Reznik, 2004.
Antiproliferative Activities and Novel Syntheses
Research by Anita Kiss et al. (2019) into stereocontrolled synthesis of compounds and their antiproliferative activities signifies the exploration of chemical structures for therapeutic applications, focusing on the potential for cancer treatment without discussing specific drug uses or side effects. This type of research underlines the role of synthetic chemistry in developing new molecules with potential biomedical applications Anita Kiss, J. Wölfling, E. Mernyák, É. Frank, Zsanett Benke, S. A. S. Tahaei, I. Zupkó, S. Mahó, G. Schneider, 2019.
Properties
IUPAC Name |
8-[(3-methoxyphenyl)methyl]-5-(4-methylphenyl)-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),2,4,6,9,11(15)-hexaene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N3O3/c1-16-6-8-18(9-7-16)25-21-14-29(13-17-4-3-5-19(10-17)30-2)22-12-24-23(31-15-32-24)11-20(22)26(21)28-27-25/h3-12,14H,13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVXCEAORBRNAQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C3C2=CN(C4=CC5=C(C=C43)OCO5)CC6=CC(=CC=C6)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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